molecular formula C11H18N2O2S B7942080 8-(2-(Methylthio)acetyl)-2,8-diazaspiro[4.5]decan-3-one

8-(2-(Methylthio)acetyl)-2,8-diazaspiro[4.5]decan-3-one

Cat. No.: B7942080
M. Wt: 242.34 g/mol
InChI Key: NDBDZHVPPKGVID-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-(2-(Methylthio)acetyl)-2,8-diazaspiro[4.5]decan-3-one is a spiro compound characterized by its unique bicyclic structure, which includes a spiro linkage between two rings. This compound is of significant interest due to its potential biological activities and applications in various fields such as medicinal chemistry and pharmaceuticals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-(2-(Methylthio)acetyl)-2,8-diazaspiro[4.5]decan-3-one typically involves a multi-step process. One common method includes the condensation of N-benzylpiperidone with thioglycolic acid in the presence of a suitable catalyst under reflux conditions. The reaction proceeds through the formation of an intermediate, which then undergoes cyclization to form the spiro compound .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance yield and purity. Additionally, the selection of solvents and catalysts that are environmentally friendly and cost-effective is crucial for industrial applications .

Chemical Reactions Analysis

Types of Reactions

8-(2-(Methylthio)acetyl)-2,8-diazaspiro[4.5]decan-3-one can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

8-(2-(Methylthio)acetyl)-2,8-diazaspiro[4

Mechanism of Action

The mechanism of action of 8-(2-(Methylthio)acetyl)-2,8-diazaspiro[4.5]decan-3-one involves its interaction with specific molecular targets. For instance, its anti-ulcer activity is attributed to its ability to inhibit gastric acid secretion and protect the gastric mucosa. The compound may interact with proton pumps or other enzymes involved in acid production .

Comparison with Similar Compounds

Similar Compounds

    1-Thia-4,8-diazaspiro[4.5]decan-3-one: Known for its anti-ulcer activity.

    7,9-Diphenyl-1,2,4-triaza-8-oxa-spiro[4.5]-decan-3-thiones: Exhibits antimicrobial properties.

    1-Thia-4-azaspiro[4.5]decane: Studied for its anticancer activity .

Uniqueness

8-(2-(Methylthio)acetyl)-2,8-diazaspiro[4.5]decan-3-one stands out due to its unique spiro structure and the presence of a methylthio group, which imparts distinct chemical reactivity and biological activity.

Properties

IUPAC Name

8-(2-methylsulfanylacetyl)-2,8-diazaspiro[4.5]decan-3-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H18N2O2S/c1-16-7-10(15)13-4-2-11(3-5-13)6-9(14)12-8-11/h2-8H2,1H3,(H,12,14)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NDBDZHVPPKGVID-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CSCC(=O)N1CCC2(CC1)CC(=O)NC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H18N2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

242.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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